ethyl 4-methoxybenzimidate
Cat. No. B8748948
Key on ui cas rn:
829-48-1
M. Wt: 179.22 g/mol
InChI Key: ZUHXEWCZQQKLRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:1]([c:2]1[cH:3][cH:4][c:5]([O:8][CH3:9])[cH:6][cH:7]1)#[N:10].[CH3:12][CH2:13][OH:14].[ClH:11]>>[C:1]([c:2]1[cH:3][cH:4][c:5]([O:8][CH3:9])[cH:6][cH:7]1)(=[NH:10])[O:14][CH2:13][CH3:12].[ClH:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(C#N)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=N)c1ccc(OC)cc1
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Name
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Type
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product
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Smiles
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Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
